Cas no 912-38-9 (9b,11b-Epoxy-17,21-dihydroxy-16b-methylpregna-1,4-diene-3,20-dione 21-Acetate)

9b,11b-Epoxy-17,21-dihydroxy-16b-methylpregna-1,4-diene-3,20-dione 21-Acetate structure

912-38-9 structure

Product Name:9b,11b-Epoxy-17,21-dihydroxy-16b-methylpregna-1,4-diene-3,20-dione 21-Acetate

CAS No:912-38-9

MF:C₂₄H₃₀O₆

MW:414.491407871246

CID:807183

PubChem ID:101904

Update Time:2024-10-26

9b,11b-Epoxy-17,21-dihydroxy-16b-methylpregna-1,4-diene-3,20-dione 21-Acetate Chemical and Physical Properties

Names and Identifiers

- 9β,11β-Epoxy-17,21-dihydroxy-16β-methylpregna-1,4-diene-3,20-dione 21-Acetate
- 9beta,11beta-epoxy-17,21-dihydroxy-16beta-methylpregna-1,4-diene-3,20-dione 21-acetate
- Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9,11-epoxy-17-hydroxy-16-methyl-, (9b,11b,16b)-
- 9b-Pregna-1,4-diene-3,20-dione,9,11b-epoxy-17,21-dihydroxy-16b-methyl-, 21-acetate(6CI,7CI,8CI)
- (9β,11β,16β)-21-(Acetyloxy)-9,11-epoxy-17-hydroxy-16-methylpregna-1,4-diene-3,20-dione (ACI)
- 9β-Pregna-1,4-diene-3,20-dione, 9,11β-epoxy-17,21-dihydroxy-16β-methyl-, 21-acetate (6CI, 7CI, 8CI)
- EINECS 213-012-8
- Q4RBW718KS
- 9.BETA.,11.BETA.-EPOXY-17-HYDROXY-16.ALPHA.-METHYL-3,20-DIOXOPREGNA-1,4-DIEN-21-YL ACETATE
- 9,11beta-Epoxy-17-hydroxy-16beta-methyl-3,20-dioxo-9beta-pregna-1,4-diene 21-Acetate
- 17-Hydroxy-16-methyl-3,20-dioxo-9,11-epoxypregna-1,4-dien-21-yl acetate
- 9b,11b-Epoxy-17,21-dihydroxy-16b-methylpregna-1,4-diene-3,20-dione 21-Acetate
- 9.BETA.-PREGNA-1,4-DIENE-3,20-DIONE, 9,11.BETA.-EPOXY-17,21-DIHYDROXY-16.BETA.-METHYL-, 21-ACETATE
- 9?,11?-Epoxy-17,21-dihydroxy-16?-methylpregna-1,4-diene-3,20-dione 21-Acetate
- PREGNA-1,4-DIENE-3,20-DIONE, 21-(ACETYLOXY)-9,11-EPOXY-17-HYDROXY-16-METHYL-, (9.BETA.,11.BETA.,16.BETA.)-
- 912-38-9
- 9,11beta-Epoxy-17-hydroxy-16beta-methyl-3,20-dioxo-9beta-pregna-1,4-diene-21-yl acetate
- AKOS030243017
- (+)-(9beta,11beta,16beta)-21-(Acetyloxy)-9,11-epoxy-17-hydroxy-16-methyl-pregna-1,4-diene-3,20-dione; Betamethasone Acetate EP Impurity D
- NS00042007
- [2-[(1S,2S,10S,11S,13S,14R,15S,17S)-14-hydroxy-2,13,15-trimethyl-5-oxo-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-14-yl]-2-oxoethyl] acetate
- 9-DEFLUORO EPOXY BETAMETHASONE ACETATE
- BETAMETHASONE ACETATE IMPURITY D [EP IMPURITY]
- UNII-Q4RBW718KS
- DTXSID10919891
- 9,11.BETA.-EPOXY-17-HYDROXY-16.BETA.-METHYL-3,20-DIOXO-9.BETA.-PREGNA-1,4-DIENE-21-YL ACETATE
- SCHEMBL5708007
- Q27286994
- Inchi： 1S/C24H30O6/c1-13-9-18-17-6-5-15-10-16(26)7-8-21(15,3)24(17)20(30-24)11-22(18,4)23(13,28)19(27)12-29-14(2)25/h7-8,10,13,17-18,20,28H,5-6,9,11-12H2,1-4H3/t13-,17-,18-,20-,21-,22-,23-,24+/m0/s1
- InChI Key： MONKXVNQUJNHLQ-LGLNQOIUSA-N
- SMILES： C[C@]12C=CC(=O)C=C1CC[C@H]1[C@@H]3C[C@H](C)[C@](O)(C(=O)COC(=O)C)[C@]3(C[C@H]3[C@@]21O3)C

Computed Properties

Exact Mass: 414.20423867g/mol
Monoisotopic Mass: 414.20423867g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 30
Rotatable Bond Count: 4
Complexity: 919
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 93.2Å²

9b,11b-Epoxy-17,21-dihydroxy-16b-methylpregna-1,4-diene-3,20-dione 21-Acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E589185-10mg	9b,11b-Epoxy-17,21-dihydroxy-16b-methylpregna-1,4-diene-3,20-dione 21-Acetate	912-38-9	10mg	$ 98.00	2023-09-07
TRC	E589185-100mg	9b,11b-Epoxy-17,21-dihydroxy-16b-methylpregna-1,4-diene-3,20-dione 21-Acetate	912-38-9	100mg	$ 176.00	2023-09-07
TRC	E589185-1g	9b,11b-Epoxy-17,21-dihydroxy-16b-methylpregna-1,4-diene-3,20-dione 21-Acetate	912-38-9	1g	$ 1420.00	2023-09-07
TRC	E589185-1000mg	9b,11b-Epoxy-17,21-dihydroxy-16b-methylpregna-1,4-diene-3,20-dione 21-Acetate	912-38-9	1g	$1397.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-210727-1 mg	9,11-Epoxy-17,21-dihydroxy-16-methylpregna-1,4-diene-3,20-dione 21-acetate,	912-38-9	1mg	￥2,407.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-210727-1mg	9,11-Epoxy-17,21-dihydroxy-16-methylpregna-1,4-diene-3,20-dione 21-acetate,	912-38-9	1mg	￥2407.00	2023-09-05
A2B Chem LLC	AH88187-10mg	9beta,11beta-epoxy-17,21-dihydroxy-16beta-methylpregna-1,4-diene-3,20-dione 21-acetate	912-38-9	10mg	$215.00	2024-05-20
A2B Chem LLC	AH88187-100mg	9beta,11beta-epoxy-17,21-dihydroxy-16beta-methylpregna-1,4-diene-3,20-dione 21-acetate	912-38-9	100mg	$290.00	2024-05-20
A2B Chem LLC	AH88187-1g	9beta,11beta-epoxy-17,21-dihydroxy-16beta-methylpregna-1,4-diene-3,20-dione 21-acetate	912-38-9	1g	$1480.00	2024-05-20

9b,11b-Epoxy-17,21-dihydroxy-16b-methylpregna-1,4-diene-3,20-dione 21-Acetate Production Method

Production Method 1

912-38-9

Reaction Conditions

Reference

: Antiinflammatory 16-B alkylated pregnanes

, United Kingdom, , ,

Production Method 2

117048-56-3

912-38-9

Reaction Conditions

1.1 Reagents: Magnesium , Iodine Solvents: Tetrahydrofuran ; 45 - 55 °C; 1 h, 35 - 45 °C
1.2 Solvents: Tetrahydrofuran ; 45 - 55 °C
1.3 Reagents: Hydrogen peroxide , Ammonium chloride Solvents: Water ; 2 h, 15 - 25 °C; -5 - 5 °C
2.1 Reagents: Calcium oxide Solvents: Methanol , Tetrahydrofuran
2.2 Reagents: Calcium chloride Solvents: Methanol
2.3 Reagents: Iodine ; 3 h, -5 - 5 °C; 1 h, -5 - 5 °C
3.1 Reagents: Sodium acetate Solvents: Dimethylformamide ; 1 h, rt; rt → 35 °C; 1 h, 35 °C; 35 °C → 62 °C; 2 h, 58 - 62 °C; 62 °C → rt
4.1 Solvents: Acetone ; rt → 0 °C
4.2 Reagents: N-Bromosuccinimide ; 0 °C; 2 h, 5 - 10 °C
4.3 Reagents: Sodium carbonate Solvents: Water ; pH 6.5, 5 - 10 °C; 10 °C → 22 °C
4.4 Reagents: Sodium hydroxide Solvents: Water ; 1 h, 18 - 22 °C; 2 h, 20 - 25 °C
4.5 Reagents: Acetic acid ; pH 7, 20 - 25 °C

Reference

: Method for preparation of Betamethasone and its derivative

, China, , ,

Production Method 3

910-99-6

912-38-9

Reaction Conditions

1.1 Solvents: Acetone ; rt → 0 °C
1.2 Reagents: N-Bromosuccinimide ; 0 °C; 2 h, 5 - 10 °C
1.3 Reagents: Sodium carbonate Solvents: Water ; pH 6.5, 5 - 10 °C; 10 °C → 22 °C
1.4 Reagents: Sodium hydroxide Solvents: Water ; 1 h, 18 - 22 °C; 2 h, 20 - 25 °C
1.5 Reagents: Acetic acid ; pH 7, 20 - 25 °C

Reference

: Method for preparation of Betamethasone and its derivative

, China, , ,

Production Method 4

40242-35-1

912-38-9

Reaction Conditions

1.1 Reagents: Sodium acetate Solvents: Dimethylformamide ; 1 h, rt; rt → 35 °C; 1 h, 35 °C; 35 °C → 62 °C; 2 h, 58 - 62 °C; 62 °C → rt
2.1 Solvents: Acetone ; rt → 0 °C
2.2 Reagents: N-Bromosuccinimide ; 0 °C; 2 h, 5 - 10 °C
2.3 Reagents: Sodium carbonate Solvents: Water ; pH 6.5, 5 - 10 °C; 10 °C → 22 °C
2.4 Reagents: Sodium hydroxide Solvents: Water ; 1 h, 18 - 22 °C; 2 h, 20 - 25 °C
2.5 Reagents: Acetic acid ; pH 7, 20 - 25 °C

Reference

: Method for preparation of Betamethasone and its derivative

, China, , ,

Production Method 5

14135-32-1

912-38-9

Reaction Conditions

1.1 Reagents: Calcium oxide Solvents: Methanol , Tetrahydrofuran
1.2 Reagents: Calcium chloride Solvents: Methanol
1.3 Reagents: Iodine ; 3 h, -5 - 5 °C; 1 h, -5 - 5 °C
2.1 Reagents: Sodium acetate Solvents: Dimethylformamide ; 1 h, rt; rt → 35 °C; 1 h, 35 °C; 35 °C → 62 °C; 2 h, 58 - 62 °C; 62 °C → rt
3.1 Solvents: Acetone ; rt → 0 °C
3.2 Reagents: N-Bromosuccinimide ; 0 °C; 2 h, 5 - 10 °C
3.3 Reagents: Sodium carbonate Solvents: Water ; pH 6.5, 5 - 10 °C; 10 °C → 22 °C
3.4 Reagents: Sodium hydroxide Solvents: Water ; 1 h, 18 - 22 °C; 2 h, 20 - 25 °C
3.5 Reagents: Acetic acid ; pH 7, 20 - 25 °C

Reference